Cas no 1020984-28-4 (ethyl 4-(propylamino)piperidine-1-carboxylate)

• Product Name: ethyl 4-(propylamino)piperidine-1-carboxylate
• CAS No: 1020984-28-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5156392
• PubChem ID: 28490430
• Update Time: 2026-03-04

ethyl 4-(propylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(propylamino)-, ethyl ester
• ethyl 4-(propylamino)piperidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-3-7-12-10-5-8-13(9-6-10)11(14)15-4-2/h10,12H,3-9H2,1-2H3
• InChI Key： VWQWZAXKWGABQX-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NCCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-(propylamino)piperidine-1-carboxylate

Recent Advances in the Study of Ethyl 4-(Propylamino)piperidine-1-carboxylate (CAS: 1020984-28-4) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(propylamino)piperidine-1-carboxylate (CAS: 1020984-28-4) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its therapeutic potential.

One of the key areas of research involving ethyl 4-(propylamino)piperidine-1-carboxylate is its application as a building block in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of sigma-1 receptor ligands, which are implicated in neuroprotection and pain management. The study highlighted the compound's ability to enhance the binding affinity of these ligands, suggesting its potential as a pharmacophore in CNS-targeted therapies.

In addition to its role in CNS research, ethyl 4-(propylamino)piperidine-1-carboxylate has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, particularly in combination with existing antibiotics. The study employed molecular docking and in vitro assays to elucidate its mechanism of action, revealing its ability to disrupt bacterial cell membrane integrity. These findings open new avenues for the development of adjunctive therapies in the fight against antimicrobial resistance.

Another notable advancement is the exploration of ethyl 4-(propylamino)piperidine-1-carboxylate in cancer research. A 2024 paper in Chemical Biology & Drug Design described its incorporation into small-molecule inhibitors targeting protein-protein interactions involved in tumor progression. The compound's piperidine core was found to enhance the solubility and bioavailability of these inhibitors, addressing a common challenge in anticancer drug development. Preliminary in vivo studies showed promising results in reducing tumor growth in murine models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of ethyl 4-(propylamino)piperidine-1-carboxylate-derived compounds. Researchers are actively working on structural modifications to improve metabolic stability and reduce off-target effects. Recent computational studies, such as those employing machine learning-based ADMET prediction models, have provided valuable guidance for these optimization efforts.

In conclusion, ethyl 4-(propylamino)piperidine-1-carboxylate (CAS: 1020984-28-4) represents a versatile scaffold with diverse applications in pharmaceutical research. Its recent applications in CNS disorders, antimicrobial therapy, and oncology highlight its potential as a valuable tool in drug discovery. Future research directions may include expanded structure-activity relationship studies and clinical translation of lead compounds derived from this promising chemical entity.